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Compound of Interest

Compound Name: 3-Chloro-2-fluoroaniline

Cat. No.: B1295074 Get Quote

For immediate reference, this guide provides critical safety protocols, personal protective

equipment (PPE) requirements, and procedures for the handling and disposal of 3-Chloro-2-
fluoroaniline. This information is intended for researchers, scientists, and drug development

professionals to ensure safe laboratory practices.

Hazard Identification and Personal Protective
Equipment
3-Chloro-2-fluoroaniline is a hazardous chemical that poses several risks.[1] It is harmful if

swallowed, comes into contact with the skin, or is inhaled.[1] It is also known to cause skin

irritation and serious eye irritation, and may cause respiratory irritation.[1]

Quantitative Data Summary:
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Property Value Source

Molecular Formula C6H5ClFN [2]

Molecular Weight 145.56 g/mol [2]

Boiling Point 214 °C

Density 1.324 g/mL at 25 °C

Flash Point 110 °C (closed cup)

CAS Number 2106-04-9 [1][2]

Recommended Personal Protective Equipment (PPE):
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Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles or

a face shield (8-inch

minimum).[3] Must comply with

OSHA 29 CFR 1910.133 or

European Standard EN166.[1]

[4]

To prevent contact with eyes,

which can cause serious eye

damage.[2][5]

Hand Protection

Wear suitable chemical-

resistant gloves.[6] Gloves

must be inspected prior to use.

[3]

To avoid skin contact, as the

substance is harmful and

causes skin irritation.[1][5]

Skin and Body Protection

Wear appropriate protective

clothing to prevent skin

exposure.[4] A lab coat is

mandatory.

To protect against accidental

splashes and skin contact.

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.[1]

[4] A type ABEK (EN14387)

respirator filter is

recommended.

To prevent inhalation of

harmful vapors or mists, which

can cause respiratory irritation.

[1]

Operational and Handling Plan
Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[6][7]

Ensure eyewash stations and safety showers are close to the workstation.[1][4]

Handling Procedures:
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Preparation: Before handling, ensure all necessary PPE is worn correctly. Inspect gloves for

any signs of degradation.[3]

Dispensing: Avoid creating mists or vapors.[1] Handle in a way that prevents contact with

skin and eyes.[1]

General Hygiene: Do not eat, drink, or smoke when using this product.[1][5] Wash hands

thoroughly after handling.[1][5] Contaminated clothing should be removed and washed

before reuse.[5]

Storage:

Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][4]

Store away from incompatible materials such as strong oxidizing agents, acids, acid

anhydrides, acid chlorides, and chloroformates.[1][4]

Emergency Procedures
In case of skin contact: Immediately wash off with plenty of soap and water.[5] Remove

contaminated clothing.[5] If skin irritation occurs, seek medical attention.[5]

In case of eye contact: Rinse cautiously with water for several minutes.[5] Remove contact

lenses if present and easy to do.[5] Continue rinsing and seek immediate medical attention.

[5][8]

If inhaled: Move the person to fresh air and keep them comfortable for breathing.[5][8] Seek

medical attention if you feel unwell.[5]

If swallowed: Rinse mouth with water.[5] Immediately call a poison center or doctor.[8]

In case of a spill: Use an inert absorbent material (e.g., sand, silica gel) to soak up the spill.

[1] Collect the absorbed material into a suitable, closed container for disposal.[1] Prevent the

product from entering drains.[5]

Disposal Plan
Dispose of the chemical and its container as hazardous waste.[6]
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Disposal must be entrusted to a licensed waste disposal company and be in accordance with

local, regional, and national regulations.[5][6][7]

Do not empty into drains.[6] Contaminated packaging should be handled in the same way as

the substance itself.[6]
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Preparation

Handling

Post-Handling

Disposal

Don appropriate PPE:
- Safety goggles/face shield
- Chemical-resistant gloves

- Lab coat
- Respirator (if needed)

Work in a chemical fume hood

Ensure access to eyewash station
and safety shower

Dispense chemical carefully,
avoiding splashes and vapors

Proceed to handling

No eating, drinking, or smoking

Wash hands thoroughly

After handling

Decontaminate work area

Store in a cool, dry,
well-ventilated area

Collect waste in a labeled,
sealed container

For waste materials

Dispose of as hazardous waste
via a licensed company

Click to download full resolution via product page

Caption: Workflow for Handling 3-Chloro-2-fluoroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. 3-Chloro-2-fluoroaniline | C6H5ClFN | CID 75014 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. cdhfinechemical.com [cdhfinechemical.com]

4. fishersci.com [fishersci.com]

5. tcichemicals.com [tcichemicals.com]

6. carlroth.com:443 [carlroth.com:443]

7. aarti-industries.com [aarti-industries.com]

8. synquestlabs.com [synquestlabs.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for 3-Chloro-2-
fluoroaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295074#personal-protective-equipment-for-
handling-3-chloro-2-fluoroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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